2-[(4,6-dimethylquinazolin-2-yl)amino]-6-methyl-5-(3-methylbutyl)pyrimidin-4(3H)-one

• IUPAC Name: 2-[(4,6-dimethylquinazolin-2-yl)amino]-4-methyl-5-(3-methylbutyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C20H25N5O/c1-11(2)6-8-15-13(4)21-20(24-18(15)26)25-19-22-14(5)16-10-12(3)7-9-17(16)23-19/h7,9-11H,6,8H2,1-5H3,(H2,21,22,23,24,25,26)
• InChI Key: JIPVNGCLZZUJPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N=C(N=C2C=C1)NC3=NC(=C(C(=O)N3)CCC(C)C)C)C
• Molecular Formula: C20H25N5O
• Molecular Weight: 351.4 g/mol

Description

The compound 2-[(4,6-dimethylquinazolin-2-yl)amino]-6-methyl-5-(3-methylbutyl)pyrimidin-4(3H)-one features a pyrimidin-4(3H)-one core substituted with a 4,6-dimethylquinazolin-2-yl amino group at position 2, a methyl group at position 6, and a 3-methylbutyl chain at position 3. Its molecular formula is C₂₂H₂₆N₆O, with a molecular weight of 390.5 g/mol (estimated) based on analogs in and . The 3-methylbutyl substituent contributes to lipophilicity, while the quinazoline moiety may enhance binding interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4,6-dimethylquinazolin-2-yl)amino]-6-methyl-5-(3-methylbutyl)pyrimidin-4(3H)-one typically involves the condensation of 4,6-dimethylquinazoline-2-amine with a suitable pyrimidine derivative. One common method involves the use of 2-aminobenzamides and orthoesters in the presence of acetic acid. The reaction is carried out by refluxing the mixture in absolute ethanol with 1.5 equivalents of the orthoester and 2 equivalents of acetic acid for 12–24 hours . The reaction conditions may vary depending on the specific substituents on the quinazoline and pyrimidine rings.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. The optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for scaling up the synthesis while maintaining product purity and consistency.

Chemical Reactions Analysis

Types of Reactions

2-[(4,6-dimethylquinazolin-2-yl)amino]-6-methyl-5-(3-methylbutyl)pyrimidin-4(3H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines, thiols, or halides in the presence of a base like sodium hydroxide or potassium carbonate.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinazoline N-oxides, while reduction can produce dihydroquinazoline derivatives. Substitution reactions can introduce various functional groups, leading to a wide range of derivatives with different biological activities.

Scientific Research Applications

2-[(4,6-dimethylquinazolin-2-yl)amino]-6-methyl-5-(3-methylbutyl)pyrimidin-4(3H)-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Studied for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Investigated for its anticancer, antibacterial, and antiviral properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[(4,6-dimethylquinazolin-2-yl)amino]-6-methyl-5-(3-methylbutyl)pyrimidin-4(3H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity, or it can interact with a receptor, modulating its signaling pathways. The exact molecular targets and pathways depend on the specific biological activity being studied.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations in Pyrimidinone Derivatives

Compound A : 2-[(4,6-Dimethylquinazolin-2-yl)amino]-5-(4-isopropylbenzyl)-6-methylpyrimidin-4(3H)-one ()

• Key Difference : The 4-isopropylbenzyl group replaces the 3-methylbutyl chain.
• Impact: Increased aromaticity and steric bulk due to the benzyl group. Higher molecular weight (estimated ~434 g/mol) compared to the target compound. Potential for enhanced π-π stacking in receptor binding.

Compound B : 2-[(4,6-Dimethylquinazolin-2-yl)amino]-6-hydroxy-5-(3-methylbutyl)pyrimidin-4(3H)-one (CAS 6342-07-0, )

• Key Difference : Hydroxy group replaces the methyl group at position 4.
• Impact: Reduced lipophilicity (logP decrease by ~1–2 units). Potential for hydrogen bonding, altering solubility and pharmacokinetics.

Compound C : 2-[(4-Methylphenyl)amino]-6-[[(1-phenyl-1H-tetrazol-5-yl)thio]methyl]pyrimidin-4(3H)-one ()

• Key Difference : Tetrazole-sulfanyl and 4-methylphenyl groups replace the quinazoline and 3-methylbutyl moieties.
• Impact :
  • Predicted pKa of 8.30 suggests moderate basicity, influencing ionization at physiological pH .
  • Tetrazole group introduces metabolic stability but may reduce membrane permeability.

Physicochemical and Spectroscopic Properties

Property	Target Compound	Compound A ()	Compound 2d ()	Compound C ()
Molecular Weight (g/mol)	~390.5	~434	397.10	391.45
Melting Point (°C)	N/A	N/A	227.6–228.6	N/A
HRMS (m/z)	N/A	N/A	397.0971 (calcd)	N/A
Predicted pKa	~7–8 (estimated)	N/A	N/A	8.30 ± 0.50

• Notable Trends: Thioether-linked analogs (e.g., Compound 2d, ) exhibit high melting points (>220°C), suggesting strong crystalline packing . The tetrazole-sulfanyl group in Compound C lowers density (1.42 g/cm³) compared to typical pyrimidinones .

Pharmacological Implications (Inferred from Analogs)

• Quinazoline Moieties : Present in the target compound and Compound A, these are associated with kinase inhibition (e.g., EGFR) .
• Tetrazole Groups (Compound C, ): Known to enhance metabolic stability but may limit blood-brain barrier penetration.
• Hydroxy Substituents (Compound B, ): Could improve solubility but reduce cell membrane permeability.

Biological Activity

The compound 2-[(4,6-dimethylquinazolin-2-yl)amino]-6-methyl-5-(3-methylbutyl)pyrimidin-4(3H)-one is a complex organic molecule that integrates quinazoline and pyrimidine moieties. This structural combination is of significant interest in medicinal chemistry due to its potential biological activities, including anticancer, antimicrobial, and anti-inflammatory effects. The molecular formula $C_{18}H_{22}N_4O$ indicates the presence of nitrogen and oxygen functionalities that may enhance its reactivity and biological properties.

Synthesis

The synthesis of this compound typically involves cyclization reactions that connect the quinazoline and pyrimidine frameworks. Methods often utilize 2-aminobenzamides and orthoesters under acidic conditions. The specific synthetic routes can vary, but they generally involve controlled reactions with appropriate starting materials to yield the desired compound .

Biological Activity

Research has demonstrated that compounds containing quinazoline and pyrimidine structures exhibit notable biological activities. Below are key findings regarding the biological activity of 2-[(4,6-dimethylquinazolin-2-yl)amino]-6-methyl-5-(3-methylbutyl)pyrimidin-4(3H)-one :

Anticancer Activity

• Mechanism of Action : The compound has been shown to act as an inhibitor for various enzymes and receptors involved in cancer cell proliferation. Specific studies have indicated its role in inhibiting Aurora A kinase, a crucial regulator of mitosis, leading to cell cycle arrest and apoptosis in cancer cells .
• Cell-Based Assays : In vitro studies have demonstrated that derivatives of this compound exhibit cytotoxic effects against several cancer cell lines. For instance, an analog demonstrated an IC50 value of 21.94 nM against MDA-MB-231 breast cancer cells, indicating potent anticancer activity .
• Case Study : A study involving a related quinazoline derivative showed significant inhibition of cell growth in various cancer types, supporting the potential application of this compound in cancer therapy .

Anti-inflammatory Effects

Preliminary research indicates that quinazoline and pyrimidine derivatives may possess anti-inflammatory properties. This could be attributed to their ability to inhibit pro-inflammatory cytokines and enzymes involved in inflammatory pathways .

Data Summary Table

Biological Activity	Mechanism/Effect	IC50 Value	Cell Line/Model
Anticancer	Aurora A kinase inhibition	21.94 nM	MDA-MB-231
Antimicrobial	Broad-spectrum activity (potential)	N/A	Various pathogens
Anti-inflammatory	Inhibition of cytokines	N/A	In vitro models